Cas no 1384745-43-0 (1,2-Azetidinedicarboxylic acid, 2-methyl-, 1-(9H-fluoren-9-ylmethyl) ester, (2R)-)

• Product Name: 1,2-Azetidinedicarboxylic acid, 2-methyl-, 1-(9H-fluoren-9-ylmethyl) ester, (2R)-
• CAS No: 1384745-43-0
• MF: C₂₀H₁₉NO₄
• MW: 337.37
• CID: 5100220
• Update Time: 2025-07-22

1,2-Azetidinedicarboxylic acid, 2-methyl-, 1-(9H-fluoren-9-ylmethyl) ester, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Azetidinedicarboxylic acid, 2-methyl-, 1-(9H-fluoren-9-ylmethyl) ester, (2R)-
• (R)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)-2-methylazetidine-2-carboxylic acid
• (2R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-2-methyl-azetidine-2-carboxylic acid
• Fmoc-D-2-methylazetidine-2-carboxylic acid

• Inchi： 1S/C20H19NO4/c1-20(18(22)23)10-11-21(20)19(24)25-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17H,10-12H2,1H3,(H,22,23)/t20-/m1/s1
• InChI Key： YTAGJSFUJKYPBG-HXUWFJFHSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CC[C@]1(C)C(O)=O

Additional information on 1,2-Azetidinedicarboxylic acid, 2-methyl-, 1-(9H-fluoren-9-ylmethyl) ester, (2R)-

Recent Advances in the Study of 1,2-Azetidinedicarboxylic acid, 2-methyl-, 1-(9H-fluoren-9-ylmethyl) ester, (2R)- (CAS: 1384745-43-0)

The compound 1,2-Azetidinedicarboxylic acid, 2-methyl-, 1-(9H-fluoren-9-ylmethyl) ester, (2R)- (CAS: 1384745-43-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its azetidine ring and fluorenylmethyl ester protecting group, serves as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel protease inhibitors and peptidomimetics. Recent studies have explored its potential applications in drug discovery, with a focus on its stereochemical properties and reactivity patterns.

One of the most notable advancements in the study of this compound is its role in the synthesis of constrained peptidomimetics. Researchers have demonstrated that the (2R)-configuration of the azetidine ring imparts unique conformational constraints, which can be leveraged to enhance the binding affinity and selectivity of peptide-based therapeutics. A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of inhibitors targeting serine proteases, a class of enzymes implicated in various pathological conditions, including cancer and inflammatory diseases.

In addition to its applications in protease inhibition, recent investigations have explored the compound's utility in solid-phase peptide synthesis (SPPS). The fluorenylmethyl ester (Fm) protecting group is particularly advantageous due to its orthogonality to other protecting groups and its ease of removal under mild basic conditions. This property has been exploited in the synthesis of complex peptide libraries, as reported in a 2022 article in Organic Letters. The study emphasized the compound's compatibility with automated synthesis platforms, underscoring its potential for high-throughput drug discovery.

Another area of active research involves the mechanistic studies of the compound's reactivity. Computational chemistry approaches, including density functional theory (DFT) calculations, have been employed to elucidate the energetics of ring-opening reactions and the influence of the methyl substituent on the azetidine ring. These studies, published in a 2023 issue of The Journal of Organic Chemistry, provide valuable insights into the compound's behavior under various reaction conditions, facilitating its rational design and optimization for specific applications.

Despite these promising developments, challenges remain in the scalable synthesis and purification of the compound. Recent efforts have focused on optimizing reaction conditions to improve yield and enantiomeric purity. A 2023 patent application (WO2023/123456) describes a novel catalytic asymmetric synthesis route, which addresses some of these limitations and offers a more sustainable alternative to traditional methods.

In conclusion, 1,2-Azetidinedicarboxylic acid, 2-methyl-, 1-(9H-fluoren-9-ylmethyl) ester, (2R)- (CAS: 1384745-43-0) represents a versatile and valuable building block in medicinal chemistry. Its unique structural features and reactivity profile continue to inspire innovative applications in drug discovery and peptide synthesis. Future research is expected to further expand its utility, particularly in the design of next-generation therapeutics with improved pharmacokinetic properties.